Cas no 852140-86-4 (N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 852140-86-4
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6302468
• PubChem ID: 18553529
• Update Time: 2025-08-05

N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• 852140-86-4
• AKOS008139419
• WAY-269272
• Z445178436
• F0652-0022
• N-[4-[2-benzoyl-3-(3,4-dimethoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{4-[1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• SCHEMBL14133938
• N-(4-(1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• Inchi： 1S/C25H25N3O5S/c1-32-23-14-11-19(15-24(23)33-2)22-16-21(17-9-12-20(13-10-17)27-34(3,30)31)26-28(22)25(29)18-7-5-4-6-8-18/h4-15,22,27H,16H2,1-3H3
• InChI Key： QQRYHBXNSFKQPM-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C1CC(C2C=CC(=C(C=2)OC)OC)N(C(C2C=CC=CC=2)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Additional information on N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Recent Advances in the Study of N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 852140-86-4)

In recent years, the compound N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 852140-86-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazoline core and methanesulfonamide moiety, has shown promising potential in various therapeutic applications. The purpose of this research brief is to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves a multi-step process, starting with the condensation of 3,4-dimethoxybenzaldehyde with acetophenone to form a chalcone intermediate. Subsequent cyclization with hydrazine hydrate yields the pyrazoline core, which is then functionalized with a methanesulfonamide group. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further research.

Biological evaluations of this compound have revealed its potent inhibitory activity against several key enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, preliminary in vitro studies have demonstrated its ability to modulate cellular pathways involved in apoptosis, indicating possible anticancer properties.

Recent in vivo studies have further validated the therapeutic potential of N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide. Animal models of inflammation and pain have shown significant reduction in symptoms upon administration of this compound, with minimal side effects. These results highlight its potential as a safer alternative to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and long-term toxicity need to be addressed through further research. However, the current body of evidence supports the continued investigation of N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide as a potential therapeutic agent.

In conclusion, the compound N-{4-1-benzoyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 852140-86-4) represents a promising candidate for the treatment of inflammatory and potentially neoplastic diseases. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for future clinical trials.